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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

2,3-Dibromopropionamide: A Reagent Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionamide is a chemical compound with the molecular formula CsHsBrzNO. It
is a derivative of propionamide with two bromine atoms substituted at the 2 and 3 positions.
This document provides an overview of its properties and known applications in organic
synthesis.

Chemical and Physical Properties

2,3-Dibromopropionamide is a solid at room temperature and is used as an important raw
material and intermediate in organic synthesis, particularly in the creation of pharmaceuticals,
agrochemicals, and dyestuffs.[1] Key physical and chemical data are summarized in the table
below for easy reference.
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Property Value Source
Molecular Weight 230.89 g/mol [2]
Melting Point 132-133 °C

Boiling Point (Predicted) 315.6 £ 32.0 °C

Density 2.186 g/cm3

DMSO, Methanol (Slightly),

Solubility Wat
ater

Appearance Off-White Solid [1]

Applications in Organic Synthesis

Current literature and chemical databases primarily identify 2,3-dibromopropionamide as a
building block or intermediate in multi-step synthetic pathways. Its reactivity is centered around
the two carbon-bromine bonds, making it a precursor for the synthesis of various organic

molecules.

While the name might suggest a role as a brominating agent, extensive searches of chemical
literature and databases have not yielded any standard protocols or application notes where
2,3-dibromopropionamide itself is used as a reagent to directly brominate other substrates.
Its primary utility lies in its role as a difunctionalized three-carbon synthon.

Potential Reactivity (Theoretical)

Based on its structure, the reactivity of 2,3-dibromopropionamide would be dictated by the
two bromine atoms, which are susceptible to nucleophilic substitution, and the amide functional
group. A hypothetical reaction workflow can be envisioned where it reacts with nucleophiles.

2,3-Dibromopropionamide W
[Substituted Product(s)j~———— Bromide lon (Br-)

Nucleophile (Nu-)
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Caption: Theoretical reaction pathway of 2,3-dibromopropionamide with a nucleophile.

In such a scenario, one or both bromine atoms could be displaced by a nucleophile, leading to
the formation of a new carbon-nucleophile bond. The specific outcome would depend on the
reaction conditions and the nature of the nucleophile.

Conclusion

2,3-Dibromopropionamide is a valuable intermediate in organic synthesis. However, based
on currently available scientific literature, it is not typically employed as a reagent for
bromination reactions. Researchers interested in this compound should consider its potential
as a building block for introducing a three-carbon amide fragment into a larger molecule, rather
than as a source of electrophilic bromine. Further research may uncover novel applications for
this compound, but at present, its role as a brominating agent is not established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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